Cas no 16942-66-8 (5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine)

5-Methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine is a substituted thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the 4-methylphenyl and 5-methyl substituents on the thiazole core, contribute to its stability and reactivity, making it a valuable intermediate in heterocyclic synthesis. The presence of the 2-amine group enhances its utility as a building block for further functionalization, particularly in the development of bioactive compounds. This compound exhibits favorable solubility in common organic solvents, facilitating its use in various synthetic pathways. Its well-defined molecular structure allows for precise modifications, supporting its role in medicinal chemistry and material science applications.
5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine structure
16942-66-8 structure
Product Name:5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
CAS No:16942-66-8
MF:C11H12N2S
MW:204.291380882263
MDL:MFCD01627875
CID:195665
PubChem ID:702265
Update Time:2025-06-07

5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-4-(p-tolyl)thiazol-2-amine
    • 2-Thiazolamine,5-methyl-4-(4-methylphenyl)-
    • 5-Methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
    • 5-methyl-4-(4-methylphenyl)-2-Thiazolamine
    • 5-METHYL-4-P-TOLYL-THIAZOL-2-YLAMINE
    • 5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine(SALTDATA: FREE)
    • 5-methyl-4-(p-tolyl)thiazol-2-amine hydrobromide
    • 5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine hydrobromide
    • CHEMBL369449
    • AKOS000116901
    • BB 0254257
    • 5-METHYL-4-(4-METHYLPHENYL)-1,3-THIAZOL-2-YLAMINE
    • SR-01000418191
    • SR-01000418191-1
    • FT-0678520
    • A882093
    • MLS000760343
    • CCG-105318
    • Oprea1_454660
    • 5-Methyl-4-p-tolylthiazol-2-amine
    • AS-43524
    • LARKPJHOVACKEM-UHFFFAOYSA-N
    • CS-0153073
    • SCHEMBL2303869
    • EN300-08659
    • SMR000373061
    • SY131548
    • Z48847632
    • 2-Amino-5-methyl-4-(p-tolyl)thiazole
    • HMS2765B16
    • MFCD01627875
    • 16942-66-8
    • Oprea1_752913
    • DTXSID80351522
    • ALBB-001832
    • BBL016452
    • STK422126
    • DB-064736
    • 5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
    • MDL: MFCD01627875
    • Inchi: 1S/C11H12N2S/c1-7-3-5-9(6-4-7)10-8(2)14-11(12)13-10/h3-6H,1-2H3,(H2,12,13)
    • InChI Key: LARKPJHOVACKEM-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 204.07226
  • Monoisotopic Mass: 204.072119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 3

Experimental Properties

  • Density: 1.185
  • Boiling Point: 359.2°Cat760mmHg
  • Flash Point: 171°C
  • Refractive Index: 1.628
  • PSA: 38.91

5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Security Information

  • HazardClass:IRRITANT

5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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